Cas no 25925-01-3 (1,3-Dioxane,2,5-bis(1-methylethyl)-, trans-)

1,3-Dioxane,2,5-bis(1-methylethyl)-, trans- structure
25925-01-3 structure
Product Name:1,3-Dioxane,2,5-bis(1-methylethyl)-, trans-
CAS No:25925-01-3
MF:C10H20O2
MW:172.264603614807
CID:269239
PubChem ID:141251
Update Time:2025-04-19

1,3-Dioxane,2,5-bis(1-methylethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane,2,5-bis(1-methylethyl)-, trans-
    • 2,5-di(propan-2-yl)-1,3-dioxane
    • 25925-01-3
    • SCHEMBL15791000
    • SCHEMBL19979162
    • DTXSID90948841
    • trans-2,5-Diisopropyl-1,3-dioxane
    • cis-2-isopropyl-5-isopropyl-1,3-dioxane
    • cis-2,5-Diisopropyl-1,3-dioxane
    • 25925-00-2
    • Inchi: 1S/C10H20O2/c1-7(2)9-5-11-10(8(3)4)12-6-9/h7-10H,5-6H2,1-4H3
    • InChI Key: YAISJNQHUBKIPN-UHFFFAOYSA-N
    • SMILES: O1C(C(C)C)OCC(C1)C(C)C

Computed Properties

  • Exact Mass: 172.146
  • Monoisotopic Mass: 172.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 0.893
  • Boiling Point: 212.7°C at 760 mmHg
  • Flash Point: 77.9°C
  • Refractive Index: 1.425
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